4-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid

• IUPAC Name: 4-chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-11-4-1-7(13(17)18)5-10(11)9-3-2-8(15)6-12(9)16/h1-6,16H,(H,17,18)
• InChI Key: CMABPMKYCVDWSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=C(C=C(C=C2)F)O)Cl
• Molecular Formula: C13H8ClFO3
• DSSTOX Substance ID: DTXSID00689430
• Molecular Weight: 266.65 g/mol
• CAS No.: 1261905-63-8

Description

4-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid is an organic compound with the molecular formula C13H8ClFO3 It is a derivative of benzoic acid, characterized by the presence of chloro, fluoro, and hydroxy substituents on the aromatic rings

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which involves the cross-coupling of aryl halides with boronic acids in the presence of a palladium catalyst . This reaction is known for its mild conditions and high functional group tolerance.

Industrial Production Methods: Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, optimized for high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The chloro and fluoro substituents can be reduced under specific conditions.

Substitution: The chloro and fluoro groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation or metal hydrides like lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield 4-chloro-3-(4-fluoro-2-oxophenyl)benzoic acid, while substitution reactions can produce various derivatives with different functional groups.

Scientific Research Applications

4-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid involves its interaction with molecular targets such as enzymes or receptors. The hydroxy group can form hydrogen bonds with active sites, while the chloro and fluoro substituents can enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

• 2-Chloro-4-(3-fluoro-4-hydroxyphenyl)benzoic acid
• 4’-Chloro-5-fluoro-2-hydroxybenzophenone

Comparison: Compared to similar compounds, 4-Chloro-3-(4-fluoro-2-hydroxyphenyl)benzoic acid is unique due to its specific substitution pattern, which can influence its reactivity and binding properties. The presence of both chloro and fluoro groups on the aromatic rings can enhance its stability and biological activity .